Cas no 1415719-12-8 (4-{3-(Cyclopropylmethyl)amino-2,5-dioxopyrrolidin-1-yl}benzamide)

• Product Name: 4-{3-(Cyclopropylmethyl)amino-2,5-dioxopyrrolidin-1-yl}benzamide
• CAS No: 1415719-12-8
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 4698949
• Update Time: 2025-06-08

4-{3-(Cyclopropylmethyl)amino-2,5-dioxopyrrolidin-1-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-{3-[(cyclopropylmethyl)amino]-2,5-dioxopyrrolidin-1-yl}benzamide
• 4-(3-((Cyclopropylmethyl)amino)-2,5-dioxopyrrolidin-1-yl)benzamide
• 4-(3-[(Cyclopropylmethyl)amino]-2,5-dioxopyrrolidin-1-yl)benzamide
• T5515
• benzamide, 4-[3-[(cyclopropylmethyl)amino]-2,5-dioxo-1-pyrrolidinyl]-
• 4-{3-(Cyclopropylmethyl)amino-2,5-dioxopyrrolidin-1-yl}benzamide

• Inchi： 1S/C15H17N3O3/c16-14(20)10-3-5-11(6-4-10)18-13(19)7-12(15(18)21)17-8-9-1-2-9/h3-6,9,12,17H,1-2,7-8H2,(H2,16,20)
• InChI Key： WMSKFVBILBIKGL-UHFFFAOYSA-N
• SMILES： O=C1C(CC(N1C1C=CC(C(N)=O)=CC=1)=O)NCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 453
• Topological Polar Surface Area: 92.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-{3-(Cyclopropylmethyl)amino-2,5-dioxopyrrolidin-1-yl}benzamide

Introduction to 4-{3-(Cyclopropylmethyl)amino-2,5-dioxopyrrolidin-1-yl}benzamide (CAS No. 1415719-12-8)

The compound 4-{3-(Cyclopropylmethyl)amino-2,5-dioxopyrrolidin-1-yl}benzamide, identified by its CAS number 1415719-12-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a dioxopyrrolidinone core fused with a benzamide moiety suggests a rich chemical diversity that could be exploited for drug design, particularly in targeting complex biological pathways.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, with dioxopyrrolidinones being a particularly promising scaffold. These structures often exhibit favorable pharmacokinetic properties and can interact with biological targets in novel ways. The 4-{3-(Cyclopropylmethyl)amino-2,5-dioxopyrrolidin-1-yl}benzamide molecule, with its cyclopropylmethyl substituent, introduces steric and electronic effects that could modulate its binding affinity and selectivity. This makes it an attractive candidate for further investigation in the development of small-molecule drugs.

The benzamide group in the compound’s structure is another key feature that warrants detailed examination. Benzamides are well-known for their role as bioactive entities, often functioning as protease inhibitors or modulators of neurotransmitter systems. The integration of this moiety with the dioxopyrrolidinone ring in 4-{3-(Cyclopropylmethyl)amino-2,5-dioxopyrrolidin-1-yl}benzamide creates a synergistic effect that could enhance its pharmacological activity. This combination has the potential to yield compounds with improved efficacy and reduced side effects compared to existing therapies.

In the context of contemporary drug discovery, the synthesis and characterization of novel scaffolds like 4-{3-(Cyclopropylmethyl)amino-2,5-dioxopyrrolidin-1-yl}benzamide are crucial for addressing unmet medical needs. The compound’s structure suggests it may have applications in areas such as inflammation, pain management, and neurodegenerative diseases. The cyclopropylmethyl group, in particular, is known to influence metabolic stability and bioavailability, making it a critical parameter to optimize during drug development.

Advanced computational methods have been increasingly employed to predict the biological activity of such compounds. Molecular docking studies on 4-{3-(Cyclopropylmethyl)amino-2,5-dioxopyrrolidin-1-yl}benzamide have revealed potential interactions with enzymes and receptors relevant to several therapeutic areas. These virtual screening approaches complement experimental efforts by providing rapid insights into the compound’s binding profile. Such findings are instrumental in guiding synthetic modifications aimed at improving potency and selectivity.

The synthesis of 4-{3-(Cyclopropylmethyl)amino-2,5-dioxopyrrolidin-1-yl}benzamide presents both challenges and opportunities for synthetic chemists. The dioxopyrrolidinone ring requires precise functionalization to achieve the desired substitution pattern. Recent advances in catalytic methods have enabled more efficient routes to these complex heterocycles, which could be applied to this compound’s preparation. Additionally, the benzamide group can be modified post-synthetically to explore different pharmacophores without altering the core scaffold.

Evaluation of 4-{3-(Cyclopropylmethyl)amino-2,5-dioxopyrrolidin-1-yl}benzamide in preclinical models is essential to validate its therapeutic potential. Initial studies suggest that this compound exhibits promising biological activity in vitro, particularly against targets associated with inflammatory responses. The cyclopropylmethyl group appears to contribute significantly to its interaction with these targets, enhancing both binding affinity and duration of action. Further investigation is needed to fully elucidate its mechanism of action and assess its safety profile.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 4-{3-(Cyclopropylmethyl)amino-2,5-dioxopyrrolidin-1-yl}benzamide exemplifies how structural innovation can lead to breakthroughs in drug discovery. By leveraging cutting-edge synthetic techniques and computational tools, researchers can accelerate the identification of lead compounds with therapeutic promise. This compound serves as a testament to the ongoing quest for innovative molecular architectures that address complex diseases effectively.

Future directions for research on 4-{3-(Cyclopropylmethyl)amino-2,5-dioxopyrrolidin-1-yl}benzamide include exploring analogues derived from structural modifications of both the dioxopyrrolidinone and benzamide moieties. Such derivatives could provide insights into structure-function relationships and guide the development of next-generation drugs. Additionally, investigating the compound’s interaction with cellular pathways using high-throughput screening techniques will further refine its potential applications in medicine.

In conclusion,4-{3-(Cyclopropylmethyl)amino-2,5-dioxopyrrolidin-1-yl}benzamide (CAS No. 1415719-12-8) represents a significant advancement in pharmaceutical chemistry with potential therapeutic implications across multiple disease areas. Its unique structural features—comprising a dioxopyrrolidinone core, a benzamide moiety, and a cyclopropylmethyl substituent—make it an intriguing candidate for further investigation. As research progresses，this compound is poised to contribute valuable insights into drug design and development，ultimately benefiting patients worldwide.